Cas no 832127-84-1 (L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester)

• Product Name: L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester
• CAS No: 832127-84-1
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 676066
• PubChem ID: 75487936
• Update Time: 2025-07-25

L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester
• METHYL (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL](METHYL)AMINO}PROPANOATE
• SCHEMBL19749515
• methyl (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]propanoate
• 832127-84-1

• Inchi： 1S/C20H21NO4/c1-13(19(22)24-3)21(2)20(23)25-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18H,12H2,1-3H3/t13-/m0/s1
• InChI Key： LPPAAHQAHBPJDN-ZDUSSCGKSA-N
• SMILES： O(C(N(C)[C@H](C(=O)OC)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.14705815g/mol
• Monoisotopic Mass: 339.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Additional information on L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester

Introduction to L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, Methyl Ester (CAS No. 832127-84-1)

L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester, is a specialized chemical compound characterized by its unique molecular structure and functional properties. This compound, identified by the CAS number 832127-84-1, has garnered significant attention in the field of pharmaceutical research and biotechnology due to its potential applications in drug synthesis and molecular modification.

The molecular formula of this compound reflects its complex structure, which integrates alanine derivatives with a fluorenylmethoxy carbonyl group and a methyl ester moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of peptide chemistry and proteomics.

In recent years, the demand for high-purity intermediates in pharmaceutical manufacturing has surged, driven by advancements in synthetic methodologies and the need for more precise molecular tools. L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester, stands out as one such intermediate due to its stability and reactivity profile. These characteristics make it an ideal candidate for use in multi-step synthetic routes that require stringent control over reaction conditions.

One of the most compelling aspects of this compound is its utility in solid-phase peptide synthesis (SPPS). The fluorenylmethoxy carbonyl (Fmoc) group is a widely used protecting group in peptide chemistry, known for its stability under basic conditions and ease of removal. The incorporation of this group into alanine derivatives enhances the compound's suitability for SPPS, making it a preferred choice for researchers aiming to construct complex peptide libraries.

The methyl ester functionality at the N-terminal position further contributes to the compound's versatility. This moiety can be selectively cleaved under acidic conditions, allowing for precise control over peptide bond formation and removal. Such selectivity is crucial in peptide synthesis, where unintended side reactions can compromise yield and purity.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The fluorenyl group, in particular, has been shown to improve the pharmacokinetic properties of drug candidates by enhancing lipophilicity and metabolic stability. L-Alanine derivatives bearing this group are therefore of great interest to medicinal chemists seeking to optimize their drug designs.

The role of this compound extends beyond peptide synthesis. It has been explored as a precursor in the development of fluorinated amino acids, which are increasingly recognized for their role in modulating enzyme activity and binding interactions. Such modifications can lead to more potent and selective drug candidates, addressing unmet medical needs more effectively.

In addition to its synthetic applications, L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester has potential uses in biochemical research. Its unique structure allows it to serve as a probe molecule for studying enzyme mechanisms and protein-ligand interactions. By incorporating this compound into biological systems, researchers can gain insights into how specific amino acid residues contribute to overall protein function.

The growing interest in this compound is also reflected in its increasing production and availability from specialty chemical suppliers. As demand rises, manufacturers are investing in more efficient synthetic routes to ensure high yields and purity standards. This trend bodes well for researchers who rely on high-quality intermediates for their work.

The future prospects for L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester are bright, particularly as new methodologies emerge that leverage its unique properties. Advances in automation and high-throughput screening are likely to expand its applications further, making it an indispensable tool in both academic research and industrial drug development.

In conclusion, L-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, methyl ester (CAS No. 832127-84-1) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its role as a key intermediate in peptide synthesis and its utility in fluorinated drug development underscore its importance. As research continues to uncover new applications for this molecule, its relevance is expected to grow even further.